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Compound of Interest

Compound Name: beta-Cubebene

Cat. No.: B108704 Get Quote

Essential Safety and Handling Guide for beta-
Cubebene
For researchers, scientists, and drug development professionals, understanding the proper

handling and disposal of chemical compounds is paramount to ensuring laboratory safety and

experimental integrity. This guide provides essential, immediate safety and logistical

information for the handling of beta-Cubebene, a tricyclic sesquiterpene.

Physical and Chemical Properties of beta-Cubebene
A summary of the key quantitative data for beta-Cubebene is presented below. This

information is critical for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol [1][2]

Appearance Colorless to pale yellow solid (estimated)[3][4]

Melting Point 59.00 to 61.00 °C @ 760.00 mm Hg[3][4]

Boiling Point 283.00 to 285.00 °C @ 760.00 mm Hg[3][4]

Flash Point 112.78 °C (235.00 °F) TCC[3][4]

Solubility Insoluble in water; Soluble in alcohol[3][4]

Personal Protective Equipment (PPE) and Handling
While specific GHS hazard classifications for beta-Cubebene are not readily available, its

nature as a terpene suggests that certain standard laboratory precautions should be observed.

Terpenes can be local irritants, and it is crucial to minimize exposure.

Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially

when working with larger quantities or when heating the substance.

Personal Protective Equipment:

Eye and Face Protection: Wear chemical safety goggles or a face shield to protect against

potential splashes.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile) to prevent skin contact.

Lab Coat: A standard lab coat should be worn to protect clothing and skin.

Respiratory Protection: If working outside of a fume hood or with aerosols, a respirator may

be necessary. Consult with your institution's Environmental Health and Safety (EHS)
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department for specific recommendations.

Operational Plan: Safe Handling Procedures
Preparation: Before handling beta-Cubebene, ensure that the work area is clean and

uncluttered. Have all necessary PPE readily available and an emergency spill kit accessible.

Handling:

Avoid direct contact with skin and eyes.

Do not inhale vapors or dust.

Prevent the formation of dust and aerosols.

Keep away from heat, sparks, and open flames.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

Disposal Plan
All chemical waste, including beta-Cubebene and any contaminated materials, must be

disposed of in accordance with local, state, and federal regulations.

Waste Collection:

Collect all beta-Cubebene waste in a designated, properly labeled hazardous waste

container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

guidelines.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "beta-Cubebene."

Storage of Waste: Store the waste container in a designated satellite accumulation area,

which is typically within or near the laboratory.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b108704?utm_src=pdf-body
https://www.benchchem.com/product/b108704?utm_src=pdf-body
https://www.benchchem.com/product/b108704?utm_src=pdf-body
https://www.benchchem.com/product/b108704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pickup and Disposal: Contact your institution's EHS department to arrange for the pickup

and proper disposal of the hazardous waste.

Emergency Spill Response Workflow
In the event of a beta-Cubebene spill, a clear and logical workflow is essential to ensure a safe

and effective cleanup. The following diagram illustrates the recommended procedure.
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Initial Assessment

Response Actions

Follow-Up

Spill Occurs

Assess Spill Size and Risk

Evacuate Immediate Area (if necessary)

Large or Hazardous Spill

Don Appropriate PPE

Small, Manageable Spill

Notify Supervisor and EHS

Complete Incident Report

Contain the Spill

Clean Up Spill with Absorbent Material

Decontaminate the Area

Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a beta-Cubebene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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